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Compound of Interest

Compound Name: 1-Bromo-2-methyloctane

CAS No.: 127839-46-7

Cat. No.: B150990

Get Quote

Abstract
1-Bromo-2-methyloctane (CAS: 127839-46-7 / 163530-44-7) is a specialized branched alkyl

halide intermediate used in the synthesis of chiral liquid crystals, pheromones, and complex

pharmaceutical scaffolds. Unlike its linear analog (1-bromooctane), widely available literature

data for this specific isomer is sparse. This guide provides a framework for researchers to

establish rigorous boiling point and density specifications, grounded in structure-property

relationships and validated experimental protocols.

Chemical Identity & Significance[1]
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Property Detail

IUPAC Name 1-Bromo-2-methyloctane

CAS Number
127839-46-7 (Racemic); 163530-44-7 ((R)-

isomer)

Molecular Formula C₉H₁₉Br

Molecular Weight 207.15 g/mol

Structural Feature Primary alkyl bromide with β-methyl branching

Key Application
Nucleophilic substitution (Sₙ2) for introducing

isooctyl-like chains with chiral centers.[1][2]

Significance in Drug Development
The β-methyl branch introduces steric bulk proximal to the reaction center, modulating the

kinetics of subsequent nucleophilic substitutions.[3] In drug design, this moiety is often

employed to increase lipophilicity (LogP ~4.8) and disrupt metabolic oxidation at the terminal

position, enhancing half-life compared to linear n-octyl chains.

Physical Properties: Theoretical vs. Target
Specifications
Due to the limited availability of "gold standard" handbook data for this specific isomer,

researchers must rely on Structure-Property Relationship (SPR) analysis to set initial quality

control (QC) ranges.

Boiling Point Analysis
The boiling point (BP) is governed by Van der Waals forces and molecular surface area.[3]

Linear Analog (1-Bromooctane): BP = 201°C (at 760 mmHg).

Branching Effect: Branching typically lowers the boiling point slightly due to reduced surface

area for intermolecular contact (London dispersion forces).[3] However, the molecular weight

increase from the methyl group (vs. linear heptyl) counteracts this.[3]
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Precursor Correlation: The precursor, 2-methyl-1-octanol, has a BP of 196.6°C. Converting

the hydroxyl group (H-bonding) to a bromide (dipole-dipole/dispersion) typically results in a

similar or slightly higher BP for this molecular weight range (e.g., n-octanol 195°C → n-octyl

bromide 201°C).

Target Specification:

Condition Expected Range

Atmospheric (760 mmHg) 198°C – 204°C

| Reduced Pressure (15 mmHg) | 85°C – 92°C |

Density Analysis
Alkyl bromides are significantly denser than water.[3]

Linear Analog (1-Bromooctane): Density = 1.11 g/mL.

Branching Effect: Branching increases molar volume, leading to a slight decrease in density

compared to the linear isomer.[3]

Target Specification:

Temperature Expected Range

20°C 1.085 – 1.105 g/mL

| 25°C | 1.080 – 1.100 g/mL |

Experimental Determination Protocols
To validate the theoretical specifications, the following protocols must be executed. These

methods ensure self-validating results compliant with GLP standards.

Density Determination (Oscillating U-Tube Method)
Standard: ASTM D4052
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Principle: The density is derived from the oscillation frequency of a U-shaped glass tube filled

with the sample.[3] This eliminates meniscus reading errors common in pycnometry.[3]

Protocol:

Calibration: Calibrate the density meter using degassed, ultra-pure water (0.9982 g/mL at

20°C) and dry air.[3]

Sample Prep: Ensure 1-Bromo-2-methyloctane is dry (water content <0.05% by Karl

Fischer) and free of bubbles.

Injection: Inject ~2 mL into the oscillating cell. Ensure no microbubbles are trapped.[3]

Equilibration: Allow thermal equilibrium at 20.0°C ± 0.05°C.

Measurement: Record density to 4 decimal places (e.g., 1.0921 g/mL).

Validation: Repeat n=3. Standard deviation must be <0.0002 g/mL.[3]

Boiling Point Determination (Micro-Siwoloboff Method)
For limited sample volumes (<1 mL)

Protocol:

Place 0.5 mL of sample in an ignition tube.

Insert a sealed capillary tube (open end down) into the liquid.[3]

Attach the tube to a thermometer and immerse in a silicone oil bath.

Heat slowly (2°C/min).

Observation: A rapid stream of bubbles will emerge from the capillary as the vapor pressure

exceeds atmospheric pressure.[3]

Endpoint: Stop heating. Record the temperature at the exact moment the bubbling stops and

liquid begins to suck back into the capillary. This is the true boiling point.
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Synthesis & Purification Workflow
The purity of 1-Bromo-2-methyloctane directly impacts its physical properties. The Appel

Reaction is preferred over HBr reflux for this branched substrate to minimize rearrangement

and racemization (if using chiral starting material).[3]

Workflow Diagram

Start: 2-Methyl-1-octanol

Reaction:
Appel Bromination

(Stir 2-4h)Reagents:
CBr4 + PPh3

(DCM Solvent, 0°C)

Quench:
Add Hexane
Filter PPh3O

Wash:
1. NaHCO3 (aq)

2. Brine

Drying:
MgSO4 -> Filter

Purification:
Vacuum Distillation

(Collect 85-92°C @ 15mmHg)

Final Product:
1-Bromo-2-methyloctane

(>98% Purity)

Click to download full resolution via product page

Caption: Optimized Appel reaction workflow for synthesizing high-purity 1-bromo-2-
methyloctane.

Critical Causality in Synthesis
Why Appel? The reaction proceeds under neutral conditions. Acid-catalyzed methods (HBr)

can cause hydride shifts at the β-carbon, leading to tertiary bromide impurities (2-bromo-2-

methyloctane), which have significantly different boiling points (~100-110°C) and will skew

density measurements.

Purification: Vacuum distillation is mandatory.[3] The branched structure makes the boiling

point sensitive to pressure; a nomograph should be used to correlate reduced pressure BP

to atmospheric BP.[3]

Safety & Handling
Hazard Classification (GHS):

Flammable Liquid (Category 4): Flash point estimated ~78°C.

Skin/Eye Irritant (Category 2): Alkylating agent.[3]
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Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.

Handling Protocol:

Engineering Controls: Handle only in a fume hood.

PPE: Nitrile gloves (0.11 mm) provide splash protection.[3] For immersion, use PVA or Viton.

Storage: Store under inert gas (Argon/Nitrogen) to prevent hydrolysis and yellowing

(liberation of Br₂).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.youtube.com/watch?v=ax3gdBavTjA
https://www.researchgate.net/publication/385445395_Asymmetric_Synthesis_and_Biological_Activity_of_Contact_Pheromone_of_Western_Flower_Thrips_Frankliniella_occidentalis
https://patents.google.com/patent/EP1088842A1/en
https://d-nb.info/1277446415/34
https://www.benchchem.com/product/b150990/docs#technical-guide-establishing-specifications-for-1-bromo-2-methyloctane
https://www.benchchem.com/product/b150990/docs#technical-guide-establishing-specifications-for-1-bromo-2-methyloctane
https://www.benchchem.com/product/b150990/docs#technical-guide-establishing-specifications-for-1-bromo-2-methyloctane
https://www.benchchem.com/product/b150990/docs#technical-guide-establishing-specifications-for-1-bromo-2-methyloctane
https://www.benchchem.com/product/b150990?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

